3-[3-oxo-5-[(4-oxopyrido[1,2-a]pyrimidin-2-yl)methylsulfanyl]-2H-imidazo[1,2-c]quinazolin-2-yl]-N-(thiophen-2-ylmethyl)propanamide

• IUPAC Name: 3-[3-oxo-5-[(4-oxopyrido[1,2-a]pyrimidin-2-yl)methylsulfanyl]-2H-imidazo[1,2-c]quinazolin-2-yl]-N-(thiophen-2-ylmethyl)propanamide
• InChI: InChI=1S/C27H22N6O3S2/c34-23(28-15-18-6-5-13-37-18)11-10-21-26(36)33-25(30-21)19-7-1-2-8-20(19)31-27(33)38-16-17-14-24(35)32-12-4-3-9-22(32)29-17/h1-9,12-14,21H,10-11,15-16H2,(H,28,34)
• InChI Key: LENCHSZOWJXITQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C3=NC(C(=O)N3C(=N2)SCC4=CC(=O)N5C=CC=CC5=N4)CCC(=O)NCC6=CC=CS6
• Molecular Formula: C27H22N6O3S2
• Molecular Weight: 542.6 g/mol

Description

This compound is a complex organic molecule that contains several heterocyclic rings, including a pyrido[1,2-a]pyrimidin-2-yl ring and an imidazo[1,2-c]quinazolin-2-yl ring. These types of structures are often found in pharmaceuticals and other biologically active compounds.

Molecular Structure Analysis

The molecular structure of this compound, as indicated by its name, is quite complex. It contains several rings, including a pyrido[1,2-a]pyrimidin-2-yl ring and an imidazo[1,2-c]quinazolin-2-yl ring. These rings are likely to contribute to the compound’s physical and chemical properties, as well as its biological activity.

Scientific Research Applications

Cardiac Arrhythmia Treatment

A research study developed selective IKur inhibitors, including compounds similar to the specified chemical, for treating atrial fibrillation. They optimized the phenyl quinazoline series, leading to a clinical candidate showing robust effects in rabbit and canine pharmacodynamic models with an acceptable cross-species pharmacokinetic profile (Gunaga et al., 2017).

Antimicrobial Applications

Another study reported the synthesis of new pyrazole, thiophene, thiazole, and 1,3,4-thiadiazole derivatives incorporating a pyrimidine ring, similar in structure to the chemical . Selected examples from these synthesized products showed moderate antimicrobial activity (Farag et al., 2009).

Anti-inflammatory Activity

Research into the synthesis of newer quinazolin-4-one derivatives found that compounds resembling the specified chemical exhibited anti-inflammatory activity in varying degrees (Kumar & Rajput, 2009).

Chemical Synthesis Studies

Several studies focus on the chemical synthesis of similar compounds, exploring the transformation of pyrido[1,2-a]pyrazine ring systems into imidazo[1,2-a]pyridines and other related compounds. These syntheses contribute to the understanding of the chemical properties and potential applications of such compounds (Kolar et al., 1996).

Chemosensor Development

Research also includes the design and synthesis of fluorescent quinazolines that serve as selective and sensitive 'on-off' chemosensors for Hg 2+ in aqueous media. Such applications demonstrate the potential of these compounds in environmental monitoring and analysis (Pandey et al., 2012).

Future Directions

The study of complex organic compounds like this one is a vibrant field of research, with potential applications in pharmaceuticals, materials science, and other areas. Future research could involve studying the synthesis, properties, and potential applications of this compound.